Cas no 32902-87-7 (2,4,6-Trinitro-N-propylaniline)
32902-87-7 structure
Product Name:2,4,6-Trinitro-N-propylaniline
CAS No:32902-87-7
MF:C9H10N4O6
MW:270.19890165329
CID:2822307
PubChem ID:23423866
Update Time:2025-04-21
2,4,6-Trinitro-N-propylaniline Chemical and Physical Properties
Names and Identifiers
-
- DTXCID20584690
- 2,4,6-Trinitro-N-propylaniline
- DTXSID00633938
- aniline, 2,4,6-trinitro-N-propyl-
- N-(2,4,6-trinitrophenyl)-propylamine
- 32902-87-7
-
- Inchi: 1S/C9H10N4O6/c1-2-3-10-9-7(12(16)17)4-6(11(14)15)5-8(9)13(18)19/h4-5,10H,2-3H2,1H3
- InChI Key: UVGAFXXGZGNLKX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1NCCC)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 270.06003405Da
- Monoisotopic Mass: 270.06003405Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 149Ų
2,4,6-Trinitro-N-propylaniline Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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